Cas no 4987-96-6 (4,6-dinitrobenzene-1,3-diamine)

• Product Name: 4,6-dinitrobenzene-1,3-diamine
• CAS No: 4987-96-6
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD00047685
• CID: 333377
• PubChem ID: 291796
• Update Time: 2025-09-27

4,6-dinitrobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4,6-dinitro-
• 1 3-DINITRO-4 6-DIAMINOBENZENE
• 4,6-dinitro-1,3-benzenediamine
• 4,6-dinitrobenzene-1,3-diamine
• 1,3-diamin-6-dinitrobenzene
• 1,3-Diamino-4,6-dinitrobenzene
• 1,5-diamino-2,4-dinitrobenzene
• 4,6-Dinitro-m-phenylendiamin
• 4,6-dinitro-m-phenylenediamine
• 4.6-Dinitro-1.3-diamino-benzol
• 4.6-Dinitro-phenylendiamin-(1.3)
• AC1L6GMY
• AC1Q5AH7
• AR-1F8730
• CTK4J1794
• NSC157328
• SBB068864
• AM9831
• SCHEMBL596168
• AC6230
• AKOS003235614
• CS-0214855
• DTXSID40303204
• (5-amino-2,4-dinitro-phenyl)-amine
• 4987-96-6
• MFCD00047685
• SY173080
• FT-0654865
• EN300-199414
• NSC-157328
• A827888
• DFBUFGZWPXQRJV-UHFFFAOYSA-N
• 2,4-dinitrobenzene-1,5-diamine
• DB-071058

• MDL： MFCD00047685
• Inchi： 1S/C6H6N4O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H,7-8H2
• InChI Key： DFBUFGZWPXQRJV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=CC=1N)N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 198.03898
• Monoisotopic Mass: 198.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.683
• Melting Point: >300 ºC
• Boiling Point: 535.4°C at 760 mmHg
• Flash Point: 277.6°C
• Refractive Index: 1.747
• PSA: 138.32
• LogP: 2.87620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines